(1R)-1-(1,3-thiazol-2-yl)ethan-1-ol

• IUPAC Name: (1R)-1-(1,3-thiazol-2-yl)ethanol
• InChI: InChI=1S/C5H7NOS/c1-4(7)5-6-2-3-8-5/h2-4,7H,1H3/t4-/m1/s1
• InChI Key: YTYLXXDUJXUJJJ-SCSAIBSYSA-N
• Canonical SMILES: CC(C1=NC=CS1)O
• Isomeric SMILES: C[C@H](C1=NC=CS1)O
• Molecular Formula: C5H7NOS
• Molecular Weight: 129.18 g/mol
• CAS RN: 134932-60-8

Description

Synthesis Analysis

The synthesis of chiral compounds related to "(1R)-1-(1,3-thiazol-2-yl)ethan-1-ol" has been explored in various studies. In one such study, novel chiral compounds were synthesized starting from a compound with a similar structure, (1R,2R)-1,2-bis(5-amino-1,3,4-thiadiazol-2-yl)ethane-1,2-diol. The process involved the use of appropriate aldehydes and the starting compound, followed by the addition of hypophosphorous acid to obtain the phosphinic acid components. The structures of these novel chiral compounds were confirmed through various spectroscopic methods, including IR, 1H-NMR, 13C-NMR, and 31P-NMR .

Molecular Structure Analysis

The molecular structure of related compounds has been extensively characterized using different spectroscopic techniques. For instance, a benzo[d]thiazole derivative was synthesized and its structure was analyzed using FT-IR, NMR (1H -13C), and UV–Vis spectroscopies. Additionally, single-crystal X-ray diffraction methods were employed to determine the molecular geometry, which was further optimized using density functional theory (DFT) calculations. The experimental data showed good consistency with the theoretical predictions, indicating the reliability of the synthesis and characterization methods .

Chemical Reactions Analysis

The chemical reactivity of these thiazole derivatives has been studied to some extent. For example, the synthesized chiral compounds were tested for their inhibition activity against acetylcholinesterase (ACHE) and butyrylcholinesterase (BCHE). The preliminary bioassay results indicated that the target ureas displayed excellent inhibition activity, suggesting potential applications in the field of enzyme inhibition .

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds have been analyzed through various techniques. The thermal behavior was studied using TG/DTA thermal analysis, which summarized the behavior of the sample material against temperature. The study of frontier molecular orbitals and molecular electrostatic potential was performed at the B3LYP/6-311G(d, p) level, providing insights into the electronic properties of the molecules .

Scientific Research Applications

Novel Brominated Flame Retardants

A critical review focused on the occurrence of novel brominated flame retardants (NBFRs) in various environments and their potential risks. This review highlights the need for further research into the occurrence, environmental fate, and toxicity of these compounds, including those with thiazole structures, to understand their impact and manage their use responsibly (Zuiderveen, Slootweg, & de Boer, 2020).

1,3-Thiazolidin-4-ones: Biological Potential

This study presents the synthesis and biological potential of 1,3-thiazolidin-4-ones and their functionalized analogues, highlighting their significant pharmacological importance. Such compounds, including those related to the thiazole ring, are found in commercial pharmaceuticals, indicating promising future applications in medicinal chemistry (Santos, Jones Junior, & Silva, 2018).

Catalytic Non-Enzymatic Kinetic Resolution

A review on the development of chiral catalysts for the asymmetric synthesis of enantiopure compounds, including thiazole derivatives. The focus on catalytic non-enzymatic procedures demonstrates their importance in producing high enantioselectivity and yield, underlining the relevance of such methodologies in organic synthesis (Pellissier, 2011).

Chemistry and Coordination of Thioureas

Gas Chromatography in Flavor Analysis

Research into the characterization of the mushroom-like flavor in Melittis melissophyllum L., which involves 1-octen-3-ol, a compound structurally different but methodologically relevant for analytical chemistry applied to natural products, including those with thiazole motifs (Maggi, Papa, & Vittori, 2012).